Cas no 2172559-78-1 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172559-78-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5992450
• PubChem ID: 165564987
• Update Time: 2025-06-09

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclohex-3-ene-1-carboxylic acid
• 2172559-78-1
• EN300-1555423

• Inchi： 1S/C27H30N2O5/c1-2-18(15-25(30)28-19-9-7-8-17(14-19)26(31)32)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,17-19,24H,2,8,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WVYKFROLCQXEFS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic Acid (CAS No. 2172559-78-1)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid, identified by its CAS number 2172559-78-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclohexane ring, an amide functional group, and a fluorenyl moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and biochemical research.

The< strong>fluorenyl group, a prominent feature of this compound, is widely recognized for its stability and fluorescence properties. These characteristics make it an invaluable component in the design of probes and sensors for biological imaging. Recent studies have demonstrated the utility of fluorene-based compounds in developing high-performance liquid crystals and organic light-emitting diodes (OLEDs), highlighting the versatility of this structural motif.

The< strong>pentanamidocyclohex-3-ene backbone of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene-1-carboxylic acid introduces additional complexity to the molecule. The amide group not only influences the compound's solubility and reactivity but also serves as a potential site for biological interaction. In drug design, amide linkages are frequently incorporated to enhance binding affinity and selectivity, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of complex molecules like 5-3-(({9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclohex-3-ene)-1-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its interactions with biological targets, providing insights into its potential therapeutic applications. These computational approaches are particularly valuable in identifying lead compounds for drug development, reducing the reliance on empirical screening methods.

The< strong>methoxycarbonyl group attached to the fluorenyl moiety in this compound plays a crucial role in modulating its reactivity and stability. This functional group is often used in peptide synthesis as an protecting group for the amino function, ensuring that other reactive sites on the molecule remain unaltered during synthetic procedures. The strategic placement of this group in 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid suggests that it may be employed in multi-step synthetic routes where selective modification is essential.

In the realm of biomedicine, the< strong>cyclohexane ring in this compound contributes to its overall conformational flexibility, which is often a desirable trait in drug candidates. The ability to adopt multiple conformations can enhance binding affinity and reduce off-target effects, making it a valuable feature for designing molecules with high specificity. Additionally, the cyclohexane ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The synthesis of 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of complex functional groups into the molecule. These methods not only improve efficiency but also minimize unwanted side reactions, leading to cleaner synthetic processes.

Recent research has highlighted the importance of understanding the metabolic pathways that are influenced by compounds like 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid. By studying how these molecules are processed within living systems, researchers can gain insights into their potential therapeutic effects and identify any potential liabilities. Metabolomic studies have shown that fluorene-based compounds are often metabolized through specific pathways involving cytochrome P450 enzymes, providing valuable information for drug design and development.

The< strong>pharmacological potential of 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid has been explored in several preclinical studies. These investigations have focused on evaluating its interactions with various biological targets, including enzymes and receptors involved in disease processes. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, warranting further investigation into its potential as a lead compound for drug development.

The< strong>structural diversity inherent in 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid makes it an attractive candidate for exploring new chemical space in drug discovery. By modifying various functional groups within the molecule, chemists can generate libraries of derivatives with tailored properties. High-throughput screening techniques have been employed to rapidly assess the activity of these derivatives against biological targets, streamlining the process of identifying promising lead compounds.

In conclusion, 5-(3-({(9H-fluoren)-9-methoxycarbonyl}amino)pentanamidocyclohex)-3-enecarboxylic acid (CAS No.< strong>2172559-78-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and structural motifs opens up diverse possibilities for application in pharmaceutical chemistry and biomedicine. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an important role in future drug development efforts.